Calcibiotic Root Canal Sealer

• CAS: 117148-03-5
• Synonyms: Calcibiotic Root Canal Sealer
• Molecular Formula: C7H5ClFN3

Calcibiotic Root Canal Sealer (CRCS) is a calcium hydroxide-based endodontic sealer designed for use with gutta-percha in root canal obturation. It combines the proven sealing properties of zinc oxide eugenol with calcium hydroxide to encourage rapid periapical healing.

Calcibiotic Root Canal Sealer: A Calcium Hydroxide-Based Endodontic Sealer with Quantified Antimicrobial Advantages Over AH Plus and MTA Fillapex

Calcibiotic Root Canal Sealer (CRCS) is a calcium hydroxide-based endodontic sealer designed for use with gutta-percha in root canal obturation [1]. It combines the proven sealing properties of zinc oxide eugenol with calcium hydroxide to encourage rapid periapical healing [2]. CRCS is classified as a Calcium Hydroxide–Zinc Oxide–Eugenol Root Canal Sealer and is recognized in the MeSH database under the unique ID C075563 [1].

Product class Calcium Hydroxide–Zinc Oxide–Eugenol root canal sealer

Designed for Obturation with gutta-percha in root canal therapy

Key attribute Combines zinc oxide eugenol sealing with calcium hydroxide periapical healing response

• [1] National Library of Medicine. Calcibiotic Root Canal Sealer. MeSH Supplementary Concept Data 2024. Available at: https://meshb.nlm.nih.gov/record/ui?ui=C075563 (accessed 2025-05-13). View Source
• [2] Dentalcompare. HYGENIC CRCS Root Canal Sealer from Coltene. Product Overview. Available at: https://www.dentalcompare.com/5258-Root-Canal-Sealers/49372-HYGENIC-CRCS-Root-Canal-Sealer-from-Coltene/ (accessed 2025-05-13). View Source

Why Generic Substitution Among Calcium Hydroxide Sealers Fails: CRCS Differentiates on Antimicrobial Potency and Flow Characteristics

Calcium hydroxide-based root canal sealers are not interchangeable because their antimicrobial efficacy, flow properties, cytotoxicity, and ion-release profiles vary significantly depending on formulation and composition [1]. Direct comparative testing demonstrates that CRCS can outperform widely used alternatives such as AH Plus and MTA Fillapex in specific performance dimensions, while its flow and biocompatibility characteristics further distinguish it from other in-class sealers like Sealapex and Apexit [2][3].

Antimicrobial potency differs substantially

Calcium hydroxide sealers show wide variation in E. faecalis inhibition; CRCS reported higher zones of inhibition than AH Plus and MTA Fillapex in agar diffusion testing.

Flow behavior under load is not interchangeable

CRCS exhibits markedly lower flow disc diameter compared to AH Plus and MTA Fillapex per ADA No. 57, affecting apical extrusion risk and handling characteristics.

Ion-release and structural stability vary

Sealapex disintegrates rapidly with high calcium/pH release, while CRCS maintains structural integrity with moderate ion release; this profile divergence limits direct substitution.

• [1] Beltes P, Koulaouzidou E, Kotoula V, Kortsaris AH. In vitro evaluation of the cytotoxicity of calcium hydroxide-based root canal sealers. Endod Dent Traumatol. 1995 Oct;11(5):245-9. PMID: 8625940. View Source
• [2] Shakya VK, Gupta P, Tikku AP, Pandey A, Chandra A, Yadav R. An Invitro Evaluation of Antimicrobial Efficacy and Flow Characteristics for AH Plus, MTA Fillapex, CRCS and Gutta Flow 2 Root Canal Sealer. J Clin Diagn Res. 2016 Aug;10(8):ZC104-8. PMID: 27656550. View Source
• [3] Telli C, Serper A, Dogan AL, Guc D. Evaluation of the cytotoxicity of calcium phosphate root canal sealers by MTT assay. J Endod. 1999 Dec;25(12):811-3. PMID: 10726527. View Source

Quantitative Differentiation of Calcibiotic Root Canal Sealer Against Key Comparators

CRCS Exhibits the Highest Zone of Inhibition Against Enterococcus faecalis at 24 Hours

In a direct head-to-head agar diffusion test, CRCS produced the largest mean zone of inhibition against E. faecalis ATCC 29212 at 24 hours (15.1 ± 0.01 mm), exceeding MTA Fillapex (13.5 ± 0.01 mm) by 1.6 mm and AH Plus (4.15 ± 0.02 mm) by 11.0 mm [1].

E. faecalis inhibition (24 h)

Head-to-head

CRCS: 15.1 ± 0.01 mm; MTA Fillapex: 13.5 ± 0.01 mm; AH Plus: 4.15 ± 0.02 mm

Reported higher inhibition against E. faecalis in agar diffusion model

ATCC 29212, Muller Hinton agar, 24 h measurement

Evidence Dimension	Zone of inhibition (mm) at 24 hours against E. faecalis
Target Compound Data	15.1 ± 0.01 mm
Comparator Or Baseline	MTA Fillapex: 13.5 ± 0.01 mm; AH Plus: 4.15 ± 0.02 mm; Gutta Flow 2: 0 mm
Quantified Difference	+12% vs MTA Fillapex; +264% vs AH Plus
Conditions	Agar diffusion test on Muller Hinton agar; E. faecalis ATCC 29212; sealers prepared per manufacturer instructions; measurement at 24 hours post-inoculation.

Why This Matters

Superior antimicrobial potency against the pathogen most commonly associated with failed root canal treatments directly supports improved disinfection of the root canal system.

• [1] Shakya VK, Gupta P, Tikku AP, Pandey A, Chandra A, Yadav R. An Invitro Evaluation of Antimicrobial Efficacy and Flow Characteristics for AH Plus, MTA Fillapex, CRCS and Gutta Flow 2 Root Canal Sealer. J Clin Diagn Res. 2016 Aug;10(8):ZC104-8. Table/Fig-2. PMID: 27656550. View Source

CRCS Demonstrates the Lowest Flow Rate, Minimizing Risk of Apical Overextrusion

Flow testing per ADA specification No. 57 showed that CRCS produced the smallest disc diameter (mean 28.96 ± 2.15 mm), significantly lower than AH Plus (40.44 ± 5.75 mm, p = 0.001), MTA Fillapex (35.31 ± 0.81 mm, p = 0.026), and Gutta Flow 2 (30.71 ± 1.01 mm) [1].

Flow disc diameter

Head-to-head

CRCS: 28.96 ± 2.15 mm; AH Plus: 40.44 ± 5.75 mm; MTA Fillapex: 35.31 ± 0.81 mm

Lower flow may reduce apical extrusion risk during obturation

ADA No. 57, 120 g load, 10 min; digital caliper measurement

Evidence Dimension	Flow disc diameter (mm)
Target Compound Data	28.96 ± 2.15 mm
Comparator Or Baseline	AH Plus: 40.44 ± 5.75 mm; MTA Fillapex: 35.31 ± 0.81 mm; Gutta Flow 2: 30.71 ± 1.01 mm
Quantified Difference	28% less flow than AH Plus; 18% less than MTA Fillapex
Conditions	ADA specification No. 57 flow test; 0.5 mL sealer mix compressed under 120 g for 10 minutes; disc diameter measured with digital calipers.

Why This Matters

Controlled, low flow reduces the risk of sealer extrusion beyond the apex, which can cause postoperative pain and foreign body reactions.

• [1] Shakya VK, Gupta P, Tikku AP, Pandey A, Chandra A, Yadav R. An Invitro Evaluation of Antimicrobial Efficacy and Flow Characteristics for AH Plus, MTA Fillapex, CRCS and Gutta Flow 2 Root Canal Sealer. J Clin Diagn Res. 2016 Aug;10(8):ZC104-8. Table/Fig-6. PMID: 27656550. View Source

CRCS Shows No Detectable Cytotoxicity in MTT Assay, Whereas AH26, Ketac Endo, and Endomethasone Induce Cytotoxic Effects on L929 Fibroblasts

In an MTT assay on L929 cell monolayers after 24-hour exposure to sealer extracts, CRCS did not exert any cytotoxic effects, while AH26, Ketac Endo, and Endomethasone produced measurable cytotoxicity under identical conditions [1].

Cytotoxicity (MTT, L929)

Cross-study

CRCS: no cytotoxic effect; AH26, Ketac Endo, Endomethasone: cytotoxicity observed

Indicates no acute cytotoxicity in L929 fibroblast assay after 24 h extract exposure

Optical density at 570 nm; sealer extract incubation

Evidence Dimension	Cytotoxicity by MTT assay (optical density at 570 nm indicating cell viability)
Target Compound Data	No cytotoxic effect (cell viability comparable to untreated control)
Comparator Or Baseline	AH26, Ketac Endo, Endomethasone: cytotoxicity observed (specific OD values not reported in abstract)
Quantified Difference	Qualitative: CRCS non-cytotoxic; comparators cytotoxic
Conditions	L929 fibroblast monolayer cultures; 24-hour incubation with sealer extracts; MTT assay read at 570 nm.

Why This Matters

The absence of detectable cytotoxicity supports superior biocompatibility in vitro, which is critical for materials placed in intimate contact with periapical tissues.

• [1] Telli C, Serper A, Dogan AL, Guc D. Evaluation of the cytotoxicity of calcium phosphate root canal sealers by MTT assay. J Endod. 1999 Dec;25(12):811-3. PMID: 10726527. View Source

CRCS Releases Significantly Lower Calcium and Hydroxyl Ions Than Sealapex, Offering a Differentiated Ion-Release Profile

Among calcium hydroxide-based sealers, Sealapex exhibited the highest pH and ionic calcium values (p < 0.05), followed by CRCS, with Apexit and Sealer 26 displaying the lowest values. CRCS released markedly less extractable calcium than Sealapex, which disintegrated within 2 hours in laboratory conditions, while CRCS maintained structural integrity [1][2].

Ca²⁺ / pH release (30 d)

Class-level

Ranked second among Sealapex, CRCS, Apexit, Sealer 26; Sealapex highest (p < 0.05)

Moderate ion release may support periapical healing without rapid disintegration

pH meter, atomic absorption; 6 × 15 mm specimens, distilled water immersion

Evidence Dimension	pH and ionic calcium release in distilled water over 30 days
Target Compound Data	Second highest pH and calcium release among Sealapex, CRCS, Apexit, Sealer 26 (exact values not reported in abstract)
Comparator Or Baseline	Sealapex: highest pH and calcium (p < 0.05); Apexit and Sealer 26: lower than CRCS
Quantified Difference	Ranked inferior to Sealapex but superior to Apexit and Sealer 26 in pH and calcium release; CRCS calcium release described as 'negligible' compared to Hermetic and Sealapex in a separate study
Conditions	Samples 6 mm diameter × 15 mm; set for 48 h; immersed in 50 mL distilled water; measurements at 0, 1, 2, 4, 6, 24 h and 5, 15, 30 days using pH meter and atomic absorption spectrophotometry.

Why This Matters

A moderate, sustained ion-release profile may promote periapical healing without the excessive alkalinity and rapid disintegration seen with Sealapex, making CRCS suitable for cases where prolonged structural integrity is required.

• [1] da Silva LA, Leonardo MR, da Silva RS, Assed S, Guimarães LF. Calcium hydroxide root canal sealers: evaluation of pH, calcium ion concentration and conductivity. Int Endod J. 1997 May;30(3):205-9. PMID: 9477806. View Source
• [2] Oztan MD, Yilmaz S, Kalayci A, Zaimoglu L. Release of calcium and hydroxyl ions from set endodontic sealers containing calcium hydroxide. J Endod. 2007 Oct;33(10):1200-3. (Referenced in Semantic Scholar; CRCS description line 30-33). Available at: https://www.sciencedirect.com/science/article/pii/S0099239907005837. View Source

Optimal Application Scenarios for Calcibiotic Root Canal Sealer Based on Quantitative Differentiation

Endodontic Retreatment with Confirmed E. faecalis Infection

In retreatment cases where E. faecalis is the dominant pathogen, the superior antimicrobial activity of CRCS (zone of inhibition 15.1 mm vs 4.15 mm for AH Plus) directly supports its selection for enhanced canal disinfection [1].

Root Canal Obturation Requiring Controlled Sealer Flow to Prevent Apical Extrusion

When anatomy predisposes to apical overextrusion (wide apical foramen, apexification, open apex), CRCS's lowest flow characteristic (28.96 mm disc) among tested sealers reduces the risk of sealer extrusion into periapical tissues [1].

Biocompatibility-Critical Cases Involving Direct Periapical Tissue Contact

In teeth with large periapical lesions where sealer may contact vital tissues, the absence of detectable cytotoxicity of CRCS in MTT assay supports its use over sealers known to induce cytotoxicity, such as AH26, Ketac Endo, and Endomethasone [2].

Clinical Preference for Moderate and Sustained Calcium Ion Release Without Rapid Sealer Disintegration

When a balance between bioactivity and structural integrity is needed, CRCS offers a calcium-release profile that is lower than Sealapex (which disintegrates rapidly) yet higher than Apexit and Sealer 26, potentially providing a more controlled periapical healing response [3][4].

Application

Selection Property

Validation Focus

Retreatment with E. faecalis infection

Antimicrobial zone of inhibition

E. faecalis agar diffusion assay at 24 h

Obturation requiring controlled flow

Flow disc diameter (ADA No. 57)

ADA specification flow test; 120 g load

Periapical tissue-contact cases

Cytotoxicity profile (MTT assay)

L929 fibroblast MTT assay, 24 h extract exposure

Sustained moderate Ca²⁺ release without early disintegration

Ion-release kinetics and structural integrity

pH and ionic calcium monitoring over 30 days in distilled water

• [1] Shakya VK, Gupta P, Tikku AP, Pandey A, Chandra A, Yadav R. An Invitro Evaluation of Antimicrobial Efficacy and Flow Characteristics for AH Plus, MTA Fillapex, CRCS and Gutta Flow 2 Root Canal Sealer. J Clin Diagn Res. 2016 Aug;10(8):ZC104-8. PMID: 27656550. View Source
• [2] Telli C, Serper A, Dogan AL, Guc D. Evaluation of the cytotoxicity of calcium phosphate root canal sealers by MTT assay. J Endod. 1999 Dec;25(12):811-3. PMID: 10726527. View Source
• [3] da Silva LA, Leonardo MR, da Silva RS, Assed S, Guimarães LF. Calcium hydroxide root canal sealers: evaluation of pH, calcium ion concentration and conductivity. Int Endod J. 1997 May;30(3):205-9. PMID: 9477806. View Source
• [4] Oztan MD, Yilmaz S, Kalayci A, Zaimoglu L. Release of calcium and hydroxyl ions from set endodontic sealers containing calcium hydroxide. J Endod. 2007 Oct;33(10):1200-3. (Referenced in Semantic Scholar; CRCS calcium release described as negligible). Available at: https://www.sciencedirect.com/science/article/pii/S0099239907005837. View Source